4-fluoro-N-(1H-1,2,4-triazol-5-yl)-1-benzothiophene-2-carboxamide

• IUPAC Name: 4-fluoro-N-(1H-1,2,4-triazol-5-yl)-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C11H7FN4OS/c12-7-2-1-3-8-6(7)4-9(18-8)10(17)15-11-13-5-14-16-11/h1-5H,(H2,13,14,15,16,17)
• InChI Key: FECKNRILSBZSQU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C=C(SC2=C1)C(=O)NC3=NC=NN3)F
• Molecular Formula: C11H7FN4OS
• Molecular Weight: 262.27 g/mol

Description

4-fluoro-N-(1H-1,2,4-triazol-5-yl)-1-benzothiophene-2-carboxamide (FTBC) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. FTBC is a benzothiophene derivative that contains a 1,2,4-triazole ring and a carboxamide group.

Mechanism of Action

The mechanism of action of 4-fluoro-N-(1H-1,2,4-triazol-5-yl)-1-benzothiophene-2-carboxamide is not fully understood, but it is believed to involve the inhibition of key enzymes and receptors involved in various biological pathways. 4-fluoro-N-(1H-1,2,4-triazol-5-yl)-1-benzothiophene-2-carboxamide has been reported to inhibit the activity of topoisomerase II, which is essential for DNA replication and cell division. 4-fluoro-N-(1H-1,2,4-triazol-5-yl)-1-benzothiophene-2-carboxamide has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression. Moreover, 4-fluoro-N-(1H-1,2,4-triazol-5-yl)-1-benzothiophene-2-carboxamide has been reported to modulate the activity of GABA receptors, which are involved in the regulation of neuronal activity.
Biochemical and Physiological Effects
4-fluoro-N-(1H-1,2,4-triazol-5-yl)-1-benzothiophene-2-carboxamide has been shown to have a range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of gene expression. 4-fluoro-N-(1H-1,2,4-triazol-5-yl)-1-benzothiophene-2-carboxamide has also been reported to have anti-inflammatory and antioxidant properties, which may contribute to its therapeutic potential for various diseases.

Advantages and Limitations for Lab Experiments

4-fluoro-N-(1H-1,2,4-triazol-5-yl)-1-benzothiophene-2-carboxamide has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, 4-fluoro-N-(1H-1,2,4-triazol-5-yl)-1-benzothiophene-2-carboxamide also has some limitations, including its relatively high cost and limited availability. Moreover, 4-fluoro-N-(1H-1,2,4-triazol-5-yl)-1-benzothiophene-2-carboxamide may have some toxicity and side effects, which should be carefully evaluated in preclinical and clinical studies.

Future Directions

There are several future directions for the research and development of 4-fluoro-N-(1H-1,2,4-triazol-5-yl)-1-benzothiophene-2-carboxamide. One potential direction is to investigate the structure-activity relationship (SAR) of 4-fluoro-N-(1H-1,2,4-triazol-5-yl)-1-benzothiophene-2-carboxamide and its derivatives to optimize its pharmacological properties. Another direction is to explore the potential of 4-fluoro-N-(1H-1,2,4-triazol-5-yl)-1-benzothiophene-2-carboxamide as a therapeutic agent for various diseases, including cancer, neurodegenerative disorders, and infectious diseases. Additionally, the development of new synthetic methods for 4-fluoro-N-(1H-1,2,4-triazol-5-yl)-1-benzothiophene-2-carboxamide and its derivatives may enable the production of larger quantities at a lower cost.

Synthesis Methods

The synthesis of 4-fluoro-N-(1H-1,2,4-triazol-5-yl)-1-benzothiophene-2-carboxamide involves the reaction of 4-fluoro-1-benzothiophene-2-carboxylic acid with 1H-1,2,4-triazole-5-amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction mixture is then heated under reflux conditions for several hours, followed by purification using column chromatography. The resulting product is 4-fluoro-N-(1H-1,2,4-triazol-5-yl)-1-benzothiophene-2-carboxamide, which is a white crystalline solid with a melting point of 230-232°C.

Scientific Research Applications

4-fluoro-N-(1H-1,2,4-triazol-5-yl)-1-benzothiophene-2-carboxamide has been extensively studied for its potential applications in medicinal chemistry, pharmacology, and biochemistry. 4-fluoro-N-(1H-1,2,4-triazol-5-yl)-1-benzothiophene-2-carboxamide has shown promising results in inhibiting the growth and proliferation of cancer cells, including breast cancer, lung cancer, and leukemia. 4-fluoro-N-(1H-1,2,4-triazol-5-yl)-1-benzothiophene-2-carboxamide has also been reported to have antimicrobial activity against various bacterial and fungal strains. Moreover, 4-fluoro-N-(1H-1,2,4-triazol-5-yl)-1-benzothiophene-2-carboxamide has been studied for its potential as a therapeutic agent for Alzheimer's disease and other neurodegenerative disorders.